Cas no 62294-11-5 (1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-)

1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)- structure
62294-11-5 structure
Product Name:1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-
CAS No:62294-11-5
MF:C13H13N3O4
MW:275.260022878647
CID:450463
PubChem ID:71387835
Update Time:2025-04-19

1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-nitro-3-(oxiranylmethoxy)-1-(phenylmethyl)-
    • 1-benzyl-4-nitro-3-(oxiran-2-ylmethoxy)pyrazole
    • DTXSID00809939
    • 62294-11-5
    • 1-Benzyl-4-nitro-3-[(oxiran-2-yl)methoxy]-1H-pyrazole
    • Inchi: 1S/C13H13N3O4/c17-16(18)12-7-15(6-10-4-2-1-3-5-10)14-13(12)20-9-11-8-19-11/h1-5,7,11H,6,8-9H2
    • InChI Key: QSMKJMUHAXFFJH-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C(=CN(CC2C=CC=CC=2)N=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 275.09069
  • Monoisotopic Mass: 275.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 85.4Ų

Experimental Properties

  • PSA: 82.72
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